![molecular formula C15H25N3O3S B4541036 N~1~-[2-(dimethylamino)ethyl]-N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4541036.png)
N~1~-[2-(dimethylamino)ethyl]-N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide
Description
Synthesis Analysis
The synthesis of complex molecules often involves multi-step reactions, starting from simpler chemical precursors. A common strategy for molecules containing sulfonyl and amino groups, similar to the compound , might involve the stepwise construction of the molecule's backbone, followed by the introduction of specific functional groups through selective reactions. Techniques such as permethylation of glycolipid and polysaccharide, catalyzed by methylsulfinyl carbanion in dimethyl sulfoxide, exemplify the intricate methods used to manipulate molecular structures (Hakomori, 1964).
Molecular Structure Analysis
The molecular structure is crucial for understanding the physical and chemical behavior of a compound. Techniques like X-ray crystallography provide detailed insights into the arrangement of atoms within a molecule, revealing intramolecular interactions that influence reactivity and stability. Studies on molecular structures have shown how intramolecular N-H...O hydrogen bonds can significantly affect the molecule's geometry and reactivity (Wu et al., 2005).
Chemical Reactions and Properties
Chemical reactions involving sulfonyl and amino compounds can lead to a wide range of products, depending on the reactants and conditions used. For instance, reactions of N-sulfonylamines with 3-dimethylamino-2H-azirines demonstrate the formation of thiadiazoles and oxathiazoles, showcasing the compound's versatility in synthesizing heterocyclic structures (Tornus et al., 1996).
properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-2-(3,5-dimethyl-N-methylsulfonylanilino)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3O3S/c1-12-8-13(2)10-14(9-12)18(22(5,20)21)11-15(19)16-6-7-17(3)4/h8-10H,6-7,11H2,1-5H3,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEDQYEUPBSGBJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N(CC(=O)NCCN(C)C)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)ethyl]-N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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